Cas no 64143-29-9 (1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl-)
64143-29-9 structure
Product Name:1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl-
CAS No:64143-29-9
MF:C13H8N4O
MW:236.228821754456
CID:1670091
Update Time:2024-08-30
1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl-
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- Inchi: 1S/C13H8N4O/c14-7-9-6-10-8-15-17(12(10)16-13(9)18)11-4-2-1-3-5-11/h1-6,8H,(H,16,18)
- InChI Key: AVXUWYJDZNUISS-UHFFFAOYSA-N
- SMILES: C12N(C3=CC=CC=C3)N=CC=1C=C(C#N)C(=O)N2
Computed Properties
- Exact Mass: 236.06994
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Melting Point: 321-322 °C
- Boiling Point: 507.9±50.0 °C(Predicted)
- PSA: 70.71
- pka: 9.66±0.40(Predicted)
1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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